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Compound of Interest

Compound Name: N-Methylpregabalin

Cat. No.: B564254 Get Quote

Disclaimer: Publicly available, quantitative data on the solubility and stability of N-
Methylpregabalin is limited. This guide provides a comprehensive overview based on the

known properties of its parent compound, Pregabalin, and outlines detailed experimental

protocols for determining these characteristics.

N-Methylpregabalin, the primary metabolite of the widely used anticonvulsant and analgesic

drug Pregabalin, is a key compound of interest in pharmaceutical research and development.

[1][2][3] Understanding its physicochemical properties, particularly solubility and stability, is

crucial for its synthesis, formulation, and analytical characterization. This technical guide

consolidates the available information and presents detailed methodologies for its empirical

determination.

Physicochemical Properties of N-Methylpregabalin
N-Methylpregabalin, chemically known as (3S)-5-methyl-3-(methylaminomethyl)hexanoic

acid, has a molecular formula of C9H19NO2 and a molecular weight of approximately 173.25

g/mol .[4] While specific experimental data on its solubility and stability are not extensively

reported, inferences can be drawn from its parent compound, Pregabalin.

Inferred Properties based on Pregabalin:

Solubility: Pregabalin is freely soluble in aqueous solutions, with a reported solubility of over

30 mg/mL across a wide pH range (1-13).[1][5] Given the structural similarity, N-
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Methylpregabalin is also expected to exhibit good aqueous solubility. The presence of the

methyl group on the amine may slightly increase its lipophilicity compared to Pregabalin.

Stability: Pregabalin is known to be thermally stable and non-hygroscopic.[1] However, like

other gamma-amino acid derivatives such as Gabapentin, Pregabalin can undergo

degradation, primarily through lactamization, especially under forced degradation conditions

(acidic, basic, oxidative, and photolytic stress).[6][7][8] It is highly probable that N-
Methylpregabalin follows a similar degradation pathway.

Quantitative Data Summary
As of the latest literature review, specific quantitative solubility and stability data for N-
Methylpregabalin are not publicly available. The following tables are presented as templates

to be populated upon the execution of the experimental protocols outlined in the subsequent

sections.

Table 1: Solubility of N-Methylpregabalin in Various Solvents

Solvent Temperature (°C) Solubility (mg/mL)
Molar Solubility
(mol/L)

Water 25 Data to be determined Data to be determined

Ethanol 25 Data to be determined Data to be determined

Methanol 25 Data to be determined Data to be determined

DMSO 25 Data to be determined Data to be determined

Acetonitrile 25 Data to be determined Data to be determined

Table 2: pH-Dependent Aqueous Solubility of N-Methylpregabalin at 25°C
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pH Buffer System Solubility (mg/mL)
Molar Solubility
(mol/L)

1.2 HCl Data to be determined Data to be determined

4.5 Acetate Data to be determined Data to be determined

6.8 Phosphate Data to be determined Data to be determined

7.4 Phosphate Data to be determined Data to be determined

9.0 Borate Data to be determined Data to be determined

Table 3: Summary of Forced Degradation Studies of N-Methylpregabalin

Stress Condition % Degradation
Major Degradation
Product(s)

Acid Hydrolysis (e.g., 0.1 M

HCl, 60°C, 24h)
Data to be determined Structure to be determined

Base Hydrolysis (e.g., 0.1 M

NaOH, 60°C, 24h)
Data to be determined Structure to be determined

Oxidation (e.g., 3% H2O2,

25°C, 24h)
Data to be determined Structure to be determined

Thermal (e.g., 80°C, 72h) Data to be determined Structure to be determined

Photolytic (e.g., ICH Q1B

options)
Data to be determined Structure to be determined

Experimental Protocols
The following are detailed methodologies for determining the solubility and stability of N-
Methylpregabalin.

Objective: To determine the equilibrium solubility of N-Methylpregabalin in various solvents

and at different pH values.

Methodology: Shake-Flask Method
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Preparation of Saturated Solutions:

Add an excess amount of N-Methylpregabalin to a series of glass vials, each containing

a known volume of the desired solvent (e.g., water, ethanol, phosphate buffer of varying

pH).

Ensure enough solid is present to achieve saturation, with undissolved solid remaining at

equilibrium.

Equilibration:

Seal the vials to prevent solvent evaporation.

Place the vials in a constant temperature shaker bath (e.g., 25°C ± 0.5°C).

Agitate the samples for a sufficient period to reach equilibrium (typically 24-48 hours). A

preliminary kinetic study can determine the optimal equilibration time.

Sample Collection and Preparation:

After equilibration, allow the vials to stand undisturbed for a short period to allow the

excess solid to settle.

Carefully withdraw a sample from the supernatant using a syringe fitted with a chemically

inert filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

Immediately dilute the filtered sample with a suitable solvent to a concentration within the

linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as High-

Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric detection.

Calculate the concentration of N-Methylpregabalin in the original saturated solution

based on the dilution factor.
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Objective: To develop a stability-indicating analytical method and to investigate the degradation

pathways of N-Methylpregabalin under various stress conditions.

Methodology: HPLC-UV/MS

Chromatographic System Development:

Column: A C18 reversed-phase column is a suitable starting point.

Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate or

acetate buffer) and an organic modifier (e.g., acetonitrile or methanol) is recommended to

ensure separation of the parent compound from potential degradation products.

Detection: A photodiode array (PDA) detector is useful for assessing peak purity. A mass

spectrometer (MS) detector is invaluable for the identification of degradation products.

Forced Degradation Studies:

Preparation of Stock Solution: Prepare a stock solution of N-Methylpregabalin in a

suitable solvent (e.g., water or methanol) at a known concentration (e.g., 1 mg/mL).

Acid Hydrolysis: Mix the stock solution with an equal volume of an acid (e.g., 0.1 M or 1 M

HCl) and heat (e.g., at 60-80°C) for a defined period.

Base Hydrolysis: Mix the stock solution with an equal volume of a base (e.g., 0.1 M or 1 M

NaOH) and heat (e.g., at 60-80°C) for a defined period.

Oxidative Degradation: Treat the stock solution with an oxidizing agent (e.g., 3-30%

hydrogen peroxide) at room temperature or with gentle heating.

Thermal Degradation: Expose a solid sample of N-Methylpregabalin to dry heat (e.g.,

80°C) in a stability chamber. Also, heat a solution of the compound.

Photostability: Expose a solution of N-Methylpregabalin to light providing an overall

illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy

of not less than 200-watt hours/square meter, as per ICH Q1B guidelines. A control

sample should be protected from light.
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Sample Analysis:

At appropriate time points, withdraw samples from the stress conditions.

Neutralize the acidic and basic samples before analysis.

Dilute all samples to a suitable concentration and analyze using the developed stability-

indicating HPLC method.

Analyze an unstressed sample as a control.

Data Evaluation:

Determine the percentage of degradation of N-Methylpregabalin.

Assess the peak purity of the N-Methylpregabalin peak in the stressed samples.

Identify and characterize any significant degradation products using MS and other

spectroscopic techniques if necessary.

Visualizations
Caption: Workflow for determining the solubility of N-Methylpregabalin.

Caption: Experimental workflow for forced degradation studies.

Caption: Postulated primary degradation pathway via lactamization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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